N-(2,4-dimethoxyphenyl)-2-(6,8-dioxo-7-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)-7,8-dihydro-[1,3]dioxolo[4,5-g]quinazolin-5(6H)-yl)acetamide N-(2,4-dimethoxyphenyl)-2-(6,8-dioxo-7-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)-7,8-dihydro-[1,3]dioxolo[4,5-g]quinazolin-5(6H)-yl)acetamide
Brand Name: Vulcanchem
CAS No.: 894931-31-8
VCID: VC4770422
InChI: InChI=1S/C28H23N5O8/c1-37-17-8-9-19(21(10-17)38-2)29-24(34)13-32-20-12-23-22(39-15-40-23)11-18(20)27(35)33(28(32)36)14-25-30-26(31-41-25)16-6-4-3-5-7-16/h3-12H,13-15H2,1-2H3,(H,29,34)
SMILES: COC1=CC(=C(C=C1)NC(=O)CN2C3=CC4=C(C=C3C(=O)N(C2=O)CC5=NC(=NO5)C6=CC=CC=C6)OCO4)OC
Molecular Formula: C28H23N5O8
Molecular Weight: 557.519

N-(2,4-dimethoxyphenyl)-2-(6,8-dioxo-7-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)-7,8-dihydro-[1,3]dioxolo[4,5-g]quinazolin-5(6H)-yl)acetamide

CAS No.: 894931-31-8

Cat. No.: VC4770422

Molecular Formula: C28H23N5O8

Molecular Weight: 557.519

* For research use only. Not for human or veterinary use.

N-(2,4-dimethoxyphenyl)-2-(6,8-dioxo-7-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)-7,8-dihydro-[1,3]dioxolo[4,5-g]quinazolin-5(6H)-yl)acetamide - 894931-31-8

Specification

CAS No. 894931-31-8
Molecular Formula C28H23N5O8
Molecular Weight 557.519
IUPAC Name N-(2,4-dimethoxyphenyl)-2-[6,8-dioxo-7-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-[1,3]dioxolo[4,5-g]quinazolin-5-yl]acetamide
Standard InChI InChI=1S/C28H23N5O8/c1-37-17-8-9-19(21(10-17)38-2)29-24(34)13-32-20-12-23-22(39-15-40-23)11-18(20)27(35)33(28(32)36)14-25-30-26(31-41-25)16-6-4-3-5-7-16/h3-12H,13-15H2,1-2H3,(H,29,34)
Standard InChI Key BKQUVNMIJHTVNH-UHFFFAOYSA-N
SMILES COC1=CC(=C(C=C1)NC(=O)CN2C3=CC4=C(C=C3C(=O)N(C2=O)CC5=NC(=NO5)C6=CC=CC=C6)OCO4)OC

Introduction

N-(2,4-dimethoxyphenyl)-2-(6,8-dioxo-7-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)-7,8-dihydro-dioxolo[4,5-g]quinazolin-5(6H)-yl)acetamide is a complex organic compound featuring a quinazoline core, which is often associated with various biological activities. This compound belongs to the class of heterocyclic compounds due to its multiple ring structures, including a quinazoline, oxadiazole, and dioxoloquinazoline moiety. Its intricate structure suggests potential applications in medicinal chemistry, particularly in the development of new therapeutic agents.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions. These reactions often require careful control of conditions such as temperature and pH to optimize yields and purity. The synthesis process may involve the formation of intermediate compounds through various organic reactions involving oxadiazoles and quinazolines.

Biological Activities and Potential Applications

Preliminary studies suggest that N-(2,4-dimethoxyphenyl)-2-(6,8-dioxo-7-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)-7,8-dihydro-dioxolo[4,5-g]quinazolin-5(6H)-yl)acetamide exhibits promising biological activities. Its structural components suggest potential interactions with various molecular targets such as enzymes and receptors, which could be beneficial in therapeutic applications, including anti-cancer treatments.

Potential ApplicationRationale
Anti-cancer AgentInteraction with biological targets
Other Therapeutic AreasModulation of biological pathways

Mechanism of Action

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator